Cas no 36720-87-3 (8-fluoro-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indole 2-oxide)

• Product Name: 8-fluoro-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indole 2-oxide
• CAS No: 36720-87-3
• MF: C₁₇H₁₅FNOP
• MW: 299.279268503189
• CID: 921568
• PubChem ID: 295558
• Update Time: 2025-04-19

8-fluoro-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indole 2-oxide Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indole 2-oxide
• 8-fluoro-2-phenyl-2,3,4,5-tetrahydro-1H-phosphinino[4,3-b]indole 2-oxide
• AC1L6OFG
• NSC164948
• DTXSID50304247
• NSC-164948
• 36720-87-3

• Inchi： 1S/C17H15FNOP/c18-12-6-7-16-14(10-12)15-11-21(20,9-8-17(15)19-16)13-4-2-1-3-5-13/h1-7,10,19H,8-9,11H2
• InChI Key： BFFIYEPGVZFWTH-UHFFFAOYSA-N
• SMILES： P1(C2C=CC=CC=2)(CCC2=C(C3C=C(C=CC=3N2)F)C1)=O

Computed Properties

• Exact Mass: 299.08800
• Monoisotopic Mass: 299.08752926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 42.67000
• LogP: 4.05170